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Compound of Interest

Dialuminium chloride
Compound Name: )
pentahydroxide

Cat. No.: B1588746

Essential Safety and Handling Guide for
Dialuminium Chloride Pentahydroxide

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Dialuminium chloride
pentahydroxide. It includes detailed operational and disposal plans to ensure safe laboratory
practices.

Personal Protective Equipment (PPE)

When handling Dialuminium chloride pentahydroxide, the following personal protective
equipment is essential to ensure personal safety. Engineering controls, such as local exhaust
ventilation, should be in place to minimize exposure.[1]
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PPE Category Item

Specification

Eye/Face Protection Safety Goggles

Tightly fitting safety goggles
are mandatory to protect

against splashes.[1]

Hand Protection Chemical-Resistant Gloves

Wear gloves made of suitable
materials such as PVC,
Neoprene, or natural rubber.[1]
It is important to observe the
permeability and breakthrough
time provided by the glove
supplier.[1]

Body Protection Protective Clothing

At a minimum, clothing should
cover the skin to avoid direct
contact.[1] For tasks with a
higher risk of exposure, a
protective suit and boots are

recommended.[1]

Respiratory Protection Dust Mask or Respirator

In the absence of local exhaust
ventilation, an approved dust
mask or respirator is
recommended, especially if
mists or aerosols are
generated.[1] For spills where
aerosols or mists are formed, a
half mask with a combination
filter B/P2 should be used.[1]

Operational Plans

Handling:

e Handle in accordance with good industrial hygiene and safety practices.[2]

» Avoid contact with skin, eyes, and clothing.[2]
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Material transfer should be conducted under conditions of local exhaust ventilation to avoid

breathing mist.[1]

Do not mix with other chemicals.[2]

Wash hands and face thoroughly after handling and before eating, drinking, or smoking.[3]

Empty containers may retain product residue and can be hazardous.[3]
Storage:

o Store in a dry, cool, and well-ventilated area.[3]

o Keep containers tightly closed.[2]

» Store above freezing and below 60°C.[1]

e Avoid incompatible materials, including non-acid-proof metals (like aluminum, copper, and
iron), bases, unalloyed steel, and galvanized surfaces.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Move to fresh air. Rinse the mouth and nose
Inhalation with water. If symptoms persist, contact a

physician.[1]

Remove contaminated clothing immediately.
Skin Contact Rinse the affected area with water. If symptoms

persist, call a physician.[1]

Immediately flush eyes with plenty of lukewarm

water for at least 15 minutes, including under
Eye Contact ) ] ]

the eyelids. If symptoms persist, seek medical

attention.[1]

Do NOT induce vomiting. Rinse the mouth with
water and drink one or two glasses of water or

Ingestion milk. If symptoms persist, call a physician.
Never give anything by mouth to an

unconscious person.[1]

Disposal Plans

e Product Disposal: Must be disposed of in accordance with local and national regulations.[1]
Dialuminium chloride pentahydroxide is not classified as a hazardous waste.[1]

o Packaging Disposal: Follow recommendations according to the method of disposal and the
specific disposal facility.[1]

Accidental Release Measures

In the event of a spill, follow these procedural steps to ensure safety and proper containment.

Immediate Actions

Isolate Spill Area

eeeeeeeeeeeeeeeee (T Usevacum ok forlrge spls
Contain Spill bsorb !
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Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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